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Compound of Interest

Compound Name: 4-Bromo-2-ethyl-1-iodobenzene

Cat. No.: B069907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of the compound 4-
Bromo-2-ethyl-1-iodobenzene, a halogenated aromatic compound relevant in organic

synthesis and pharmaceutical research.

Core Data
The fundamental physicochemical property of 4-Bromo-2-ethyl-1-iodobenzene is its

molecular weight, which is a critical parameter for stoichiometric calculations in chemical

reactions, analytical characterization, and drug design.

Molecular Formula and Weight
The chemical formula for 4-Bromo-2-ethyl-1-iodobenzene is C₈H₈BrI.[1] Based on this

formula, the calculated molecular weight is 310.96 g/mol .[1]

Data Summary
The table below summarizes the key identifiers and the molecular weight of 4-Bromo-2-ethyl-
1-iodobenzene.
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Parameter Value Reference

Chemical Name
4-Bromo-2-ethyl-1-

iodobenzene

CAS Number 175278-30-5 [1]

Molecular Formula C₈H₈BrI [1]

Molecular Weight 310.96 g/mol [1]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-Bromo-2-ethyl-1-iodobenzene is detailed below.

Atomic Weight Contributions
The following table outlines the contribution of each element to the overall molecular weight of

the compound. Standard atomic weights from the International Union of Pure and Applied

Chemistry (IUPAC) are used for this calculation.

Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Total
Contribution (
g/mol )

Carbon C 12.011 8 96.088

Hydrogen H 1.008 8 8.064

Bromine Br 79.904 1 79.904

Iodine I 126.904 1 126.904

Total 310.960

Experimental Verification
While the theoretical molecular weight provides a precise value, experimental verification is

essential for confirming the identity and purity of a synthesized compound.
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Mass Spectrometry Protocol
Mass spectrometry is the primary technique used to determine the molecular weight of a

compound. A general protocol for the analysis of 4-Bromo-2-ethyl-1-iodobenzene is as

follows:

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

organic solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized. Electron

Ionization (EI) or Electrospray Ionization (ESI) are common techniques.

Mass Analysis: The ionized molecules (molecular ions) and their fragments are separated

based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-

flight).

Detection: The detector records the abundance of each ion at a specific m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion [M]⁺. The m/z value of this peak provides the experimental molecular weight. The

isotopic pattern of bromine and iodine should also be observable, further confirming the

elemental composition.

Logical Relationships
The following diagram illustrates the hierarchical relationship of the components that constitute

the molecular weight of 4-Bromo-2-ethyl-1-iodobenzene.
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Caption: Composition of 4-Bromo-2-ethyl-1-iodobenzene's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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